Cas no 53937-97-6 ((13bR)-3-ethyl-4,5-dihydroxy-3,4,5-trimethyl-4,5,8,10,12,13,13a,13b-octahydro-2H-[1,6]dioxacycloundecino[2,3,4-gh]pyrrolizine-2,6(3H)-dione)

• Product Name: (13bR)-3-ethyl-4,5-dihydroxy-3,4,5-trimethyl-4,5,8,10,12,13,13a,13b-octahydro-2H-[1,6]dioxacycloundecino[2,3,4-gh]pyrrolizine-2,6(3H)-dione
• CAS No: 53937-97-6
• MF: C₁₈H₂₇NO₆
• MW: 353.410085916519
• CID: 1586254
• PubChem ID: 3085052
• Update Time: 2025-04-21

(13bR)-3-ethyl-4,5-dihydroxy-3,4,5-trimethyl-4,5,8,10,12,13,13a,13b-octahydro-2H-[1,6]dioxacycloundecino[2,3,4-gh]pyrrolizine-2,6(3H)-dione Chemical and Physical Properties

Names and Identifiers

• (13bR)-3-ethyl-4,5-dihydroxy-3,4,5-trimethyl-4,5,8,10,12,13,13a,13b-octahydro-2H-[1,6]dioxacycloundecino[2,3,4-gh]pyrrolizine-2,6(3H)-dione
• (12ξ,13ξ)-14,19-Dihydro-12,13-dihydroxy-14-methylcrotalanan-11,15-dione
• Crotalarine
• AKOS040734770
• 3-Ethyl-4,5-dihydroxy-3,4,5-trimethyl-4,5,8,10,12,13,13a,13b-octahydro-2H-[1,6]dioxacycloundecino[2,3,4-gh]pyrrolizine-2,6(3H)-dione
• 53937-97-6
• (16R)-4-ethyl-5,6-dihydroxy-4,5,6-trimethyl-2,8-dioxa-13-azatricyclo[8.5.1.013,16]hexadec-10-ene-3,7-dione
• Croburhine
• Crotalanan-11,15-dione, 14,19-dihydro-12,13-dihydroxy-14-methyl-, (12.xi.,13.xi.)-
• DTXSID70968729

• Inchi： 1S/C18H27NO6/c1-5-16(2)14(20)25-12-7-9-19-8-6-11(13(12)19)10-24-15(21)17(3,22)18(16,4)23/h6,12-13,22-23H,5,7-10H2,1-4H3/t12?,13-,16?,17?,18?/m1/s1
• InChI Key： UWVWNXIKNRJZDC-VKYMYMNISA-N
• SMILES： O1C(C(C)(CC)C(C)(C(C)(C(=O)OCC2=CCN3CCC1[C@H]32)O)O)=O

Computed Properties

• Exact Mass: 353.18391
• Monoisotopic Mass: 353.183838
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.3
• XLogP3: 0

Experimental Properties

• Color/Form: Powder
• Density: 1.3
• Boiling Point: 540.4°C at 760 mmHg
• Flash Point: 280.6°C
• Refractive Index: 1.573
• PSA: 96.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizines Pyrrolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolizines